(3,4-dimethoxyphenyl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone

• IUPAC Name: (3,4-dimethoxyphenyl)-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• InChI: InChI=1S/C22H23N3O3/c1-24-12-17(11-23-24)19-14-25(13-16-6-4-5-7-18(16)19)22(26)15-8-9-20(27-2)21(10-15)28-3/h4-12,19H,13-14H2,1-3H3
• InChI Key: SNRVAFYMMPTNOB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

(3,4-dimethoxyphenyl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.444. The purity is usually 95%.
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Scientific Research Applications

Methanol and Formate Kinetics in Treatment

One study focuses on methanol metabolism and its treatment using Fomepizole, highlighting the pharmacokinetics of methanol and its toxic metabolites in poisoning cases. Fomepizole acts as an inhibitor of alcohol dehydrogenase, preventing the formation of toxic metabolites from methanol. This study provides valuable insights into the treatment strategies for methanol poisoning, demonstrating the effectiveness of Fomepizole in mitigating the toxic effects of methanol metabolism (Hovda et al., 2005).

Cellular Proliferation in Tumors

Another research area involves the assessment of cellular proliferation in tumors using PET imaging with specific markers. For example, the study using the marker 18F-ISO-1 evaluates the safety, dosimetry, and feasibility of imaging tumor proliferation, correlating PET imaging results with tumor markers such as Ki-67. This research underscores the potential of specific molecular markers in evaluating the proliferative status of solid tumors, aiding in the diagnosis and monitoring of cancer (Dehdashti et al., 2013).

Metabolism and Disposition of Novel Compounds

Investigating the disposition and metabolism of novel therapeutic agents is crucial in drug development. A study on SB-649868, an orexin receptor antagonist, outlines its metabolism and the elimination pathways in humans. Such studies are essential for understanding the pharmacokinetics and safety profiles of new drugs, providing a foundation for clinical use (Renzulli et al., 2011).